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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the degradation of

Reactive Yellow 15, a common textile azo dye, using the Fenton oxidation process. The

Fenton process is a robust Advanced Oxidation Process (AOP) that utilizes hydroxyl radicals

(•OH) generated from the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂)

under acidic conditions to effectively decolorize and mineralize organic pollutants.

Principle of Fenton Oxidation
The Fenton reaction is a catalytic process where hydrogen peroxide is decomposed by ferrous

ions to produce highly reactive hydroxyl radicals. These radicals are powerful, non-selective

oxidizing agents capable of breaking down complex organic molecules, such as Reactive
Yellow 15, into simpler, less harmful compounds, and ultimately, to carbon dioxide and water.

The primary reactions are:

Generation of Hydroxyl Radicals: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻

Regeneration of Ferrous Ions: Fe³⁺ + H₂O₂ → Fe²⁺ + •OOH + H⁺

Further Reactions: Organic Dye + •OH → Degraded Products
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The efficiency of the Fenton process is highly dependent on several key parameters, including

pH, the concentrations of Fe²⁺ and H₂O₂, temperature, and the initial dye concentration.

Experimental Protocols
The following protocols are synthesized from various studies on the degradation of reactive

dyes using the Fenton process.

Materials and Reagents
Reactive Yellow 15 (RY15) dye

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Hydrogen peroxide (H₂O₂, 30% w/v)

Sulfuric acid (H₂SO₄) for pH adjustment

Sodium hydroxide (NaOH) for pH adjustment and reaction quenching

Deionized water

Spectrophotometer for color removal analysis

COD vials and reactor for Chemical Oxygen Demand (COD) analysis

pH meter

Magnetic stirrer and hot plate

Preparation of Stock Solutions
Reactive Yellow 15 Stock Solution: Prepare a stock solution of desired concentration (e.g.,

1000 mg/L) by dissolving a calculated amount of RY15 powder in deionized water.

Ferrous Sulfate Stock Solution: Prepare a stock solution of FeSO₄·7H₂O (e.g., 0.1 M) by

dissolving the required amount in deionized water. Acidify the solution with a few drops of

H₂SO₄ to prevent the oxidation of Fe²⁺ to Fe³⁺.
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Hydrogen Peroxide Solution: Use a commercial 30% H₂O₂ solution. The concentration can

be standardized by titration with potassium permanganate.

Fenton Oxidation Procedure
Reaction Setup: In a beaker or flask, add a specific volume of the RY15 stock solution and

dilute with deionized water to achieve the desired initial dye concentration (e.g., 50-200

mg/L). Place the beaker on a magnetic stirrer.

pH Adjustment: Adjust the initial pH of the dye solution to the optimal level, typically around

3, using H₂SO₄.[1][2] This is a critical step as the generation of hydroxyl radicals is most

efficient at this acidic pH.

Addition of Ferrous Ions: Add the required volume of the FeSO₄ stock solution to achieve the

desired Fe²⁺ concentration. Allow it to mix for a few minutes.

Initiation of Reaction: Add the calculated volume of the H₂O₂ solution to the beaker to initiate

the Fenton reaction. Start the timer immediately.

Reaction Monitoring: The reaction is typically carried out at room temperature for a specific

duration (e.g., 30-120 minutes). Samples can be withdrawn at different time intervals to

monitor the degradation progress.

Reaction Quenching: To stop the reaction at a specific time point, raise the pH of the solution

to above 7.0 using NaOH. This will cause the precipitation of iron ions as ferric hydroxide

(Fe(OH)₃).

Sample Analysis: After quenching, allow the precipitate to settle. Centrifuge or filter the

sample to remove the iron sludge. The supernatant is then analyzed for color removal and

COD reduction.

Analytical Methods
Color Removal: The decolorization of the dye solution can be monitored by measuring the

absorbance at the maximum wavelength (λmax) of Reactive Yellow 15 using a UV-Vis

spectrophotometer. The percentage of color removal is calculated using the following
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equation: Color Removal (%) = [(A₀ - Aₜ) / A₀] x 100 Where A₀ is the initial absorbance and Aₜ

is the absorbance at time t.

COD Reduction: The Chemical Oxygen Demand (COD) is measured to determine the extent

of mineralization of the dye. Standard methods for COD determination (e.g., closed reflux,

colorimetric method) can be used. The percentage of COD reduction is calculated as: COD

Reduction (%) = [(COD₀ - CODₜ) / COD₀] x 100 Where COD₀ is the initial COD and CODₜ is

the COD at time t.

Data Presentation: Optimal Parameters and
Efficiency
The following tables summarize the key experimental parameters and the reported efficiencies

for the degradation of reactive dyes using the Fenton oxidation process, providing a baseline

for optimizing the removal of Reactive Yellow 15.

Parameter Optimal Value/Range Reference(s)

pH 3 [1][2]

Temperature 25 - 50 °C [1][3]

[Fe²⁺] 3.5 x 10⁻⁵ M [1]

[H₂O₂] 0.005 M [1]

Reaction Time 30 - 100 minutes [4]

Table 1: Optimal Operating Conditions for Fenton Oxidation of Reactive Dyes.
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Initial
Dye
Concent
ration
(mg/L)

[Fe²⁺]
(mg/L)

[H₂O₂]
(mg/L)

pH
Reactio
n Time
(min)

Color
Remova
l (%)

COD
Remova
l (%)

Referen
ce(s)

50 - - 3 30 98.7 93.3 [2][4]

50

(Reactive

Yellow

145)

1.95 170 3 30 91.4 38.63 [1]

-

(Disperse

Yellow

23)

120 3000 3 100 94 75.81

20 (Acid

Light

Yellow

2G)

5.58 20.4 3 5 94.66 - [5]

Table 2: Summary of Degradation Efficiencies for Yellow Dyes using Fenton Oxidation.
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Caption: Experimental workflow for Reactive Yellow 15 removal.
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Caption: Core mechanism of the Fenton oxidation process.

Troubleshooting and Considerations
Low Efficiency: If the degradation efficiency is low, re-optimize the key parameters (pH,

[Fe²⁺], [H₂O₂]). The ratio of [H₂O₂]/[Fe²⁺] is particularly important.

Excess Reagents: An excess of either H₂O₂ or Fe²⁺ can be detrimental to the process.

Excess H₂O₂ can scavenge hydroxyl radicals, while excess Fe²⁺ can also react with •OH,

reducing the efficiency.

Sludge Production: The process generates iron sludge, which requires proper disposal.

Safety Precautions: Hydrogen peroxide (30%) is a strong oxidizing agent and should be

handled with care. Appropriate personal protective equipment (PPE), including gloves and

safety glasses, should be worn. The reaction can be exothermic, so it should be monitored,

especially at larger scales.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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